Cas no 2034453-53-5 (2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide)

• Product Name: 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide
• CAS No: 2034453-53-5
• MF: C₁₅H₂₂N₂O₅S₂
• MW: 374.475581645966
• CID: 5552181
• PubChem ID: 91816825
• Update Time: 2025-08-05

2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• F6507-9152
• AKOS025322771
• 2034453-53-5
• 2-(4-(N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)sulfamoyl)phenoxy)acetamide
• 2-[4-[(4-methoxythian-4-yl)methylsulfamoyl]phenoxy]acetamide
• 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide

• Inchi： 1S/C15H22N2O5S2/c1-21-15(6-8-23-9-7-15)11-17-24(19,20)13-4-2-12(3-5-13)22-10-14(16)18/h2-5,17H,6-11H2,1H3,(H2,16,18)
• InChI Key： NTRSFXKTNRYRQS-UHFFFAOYSA-N
• SMILES： S1CCC(CNS(C2C=CC(=CC=2)OCC(N)=O)(=O)=O)(CC1)OC

Computed Properties

• Exact Mass: 374.09701415g/mol
• Monoisotopic Mass: 374.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide

Introduction to 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide (CAS No. 2034453-53-5)

2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide, with the CAS number 2034453-53-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of sulfonamide derivatives and has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The chemical structure of 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide is characterized by a sulfonamide group attached to a phenyl ring, which is further substituted with a methoxythianyl moiety. This unique structural arrangement confers the compound with specific biological activities and pharmacological properties. The methoxythianyl group, in particular, plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological profile of 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide has also shown promise in modulating immune responses. Preclinical studies have indicated that the compound can selectively target immune cells, particularly T-helper cells, to downregulate their activation and proliferation. This immunomodulatory activity makes it a potential candidate for treating autoimmune disorders where overactive immune responses are a key factor.

The safety profile of 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide has been extensively evaluated in animal models. Toxicology studies have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant reductions in disease activity and improved quality of life. The compound's favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, further enhance its therapeutic potential.

In conclusion, 2-(4-{[(4-methoxythian-4-yl)methyl]sulfamoyl}phenoxy)acetamide (CAS No. 2034453-53-5) represents a promising candidate for the development of novel therapeutics targeting inflammatory and autoimmune diseases. Its unique chemical structure, coupled with its robust pharmacological profile and favorable safety profile, positions it as a valuable addition to the pharmaceutical arsenal. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.